Rhodium-102

• CAS No.: 15765-82-9
• Molecular Formula: Rh
• Molecular Weight: 101.90683 g/mol
• IUPAC Name: rhodium-102
• InChI: InChI=1S/Rh/i1-1
• InChI Key: MHOVAHRLVXNVSD-BJUDXGSMSA-N
• SMILES: [Rh]
• Isomeric SMILES: [102Rh]
• Synonyms: 102Rh radioisotope; Rh-102 radioisotope; Rhodium-102

Description

Rhodium-102 (⁶¹₄₅Rh) is a radioactive isotope of rhodium, primarily produced through neutron activation or nuclear fission events. It has been extensively studied in atmospheric and nuclear chemistry due to its role as a tracer in stratospheric debris analysis. This compound is characterized by its beta decay and moderate half-life, making it suitable for tracking atmospheric circulation patterns following nuclear tests . During the 1958–1962 Project Star Dust, this compound was measured alongside other activation products (e.g., tungsten-181, manganese-54) and fission products (e.g., strontium-90) to map the distribution of nuclear debris. Its production stems from both high-altitude injections (e.g., Starfish Prime test) and surface nuclear bursts, complicating its utility as a unique stratospheric tracer .

Comparison with Similar Compounds

Tungsten-181 (¹⁸¹₇₄W)

• Production : Generated via neutron capture in tungsten-containing materials during nuclear tests.
• Role : Used as a tracer for stratospheric mixing dynamics.
• Key Difference : Unlike this compound, tungsten-181 exhibits a longer half-life (~121 days vs. ~207 days for Rh-102*), allowing longer-term tracking of debris. However, both show higher concentrations in tropical stratospheric regions .
• Applications : Critical in modeling vertical atmospheric mixing rates.

Cadmium-109 (¹⁰⁹₄₈Cd)

• Production : Neutron activation of silver or cadmium in nuclear devices.
• Role : Monitors low-altitude debris dispersion.
• Key Difference : Cadmium-109’s gamma emissions simplify detection compared to this compound’s beta decay. Both were analyzed in Project Star Dust’s "SZ" and "ST" sample groups but differ in environmental persistence .

Functional Analogs: Tracer Nuclides

Beryllium-7 (⁷₄Be)

• Origin : Natural cosmogenic nuclide (produced by cosmic ray spallation).
• Role : Tracks natural atmospheric circulation.
• Key Difference : Unlike artificial this compound, beryllium-7 provides baseline data for distinguishing anthropogenic vs. natural atmospheric processes .

Lead-210 (²¹⁰₈₂Pb) and Polonium-210 (²¹⁰₈₄Po)

• Origin : Natural decay series of uranium-236.
• Role : Study aerosol deposition and residence times.
• Key Difference : this compound’s artificial origin contrasts with the natural decay chain of lead-210/polonium-210. Both pairs require decay corrections in data analysis but serve complementary roles in stratospheric modeling .

Research Findings and Limitations

• This compound’s Dual Origin : Its presence from both high-altitude injections and surface bursts reduces its specificity as a unique tracer compared to tungsten-181, which has a clearer stratospheric origin .
• Detection Challenges : Beta decay complicates this compound quantification vs. gamma-emitting nuclides like cadmium-109 .
• Environmental Impact : this compound’s moderate half-life balances persistence and decay, making it useful for medium-term atmospheric studies but less ideal for long-term monitoring than lead-210 .